N-(2,4-dichlorophenyl)-N'-{(E)-[hydroxy(methyl)amino]methylidene}thiourea

• IUPAC Name: (3E)-1-(2,4-dichlorophenyl)-3-[[hydroxy(methyl)amino]methylidene]thiourea
• InChI: InChI=1S/C9H9Cl2N3OS/c1-14(15)5-12-9(16)13-8-3-2-6(10)4-7(8)11/h2-5,15H,1H3,(H,13,16)/b12-5+
• InChI Key: ZJEXCBOQBXDYQW-LFYBBSHMSA-N
• Canonical SMILES: CN(C=NC(=S)NC1=C(C=C(C=C1)Cl)Cl)O
• Isomeric SMILES: CN(/C=N/C(=S)NC1=C(C=C(C=C1)Cl)Cl)O
• Molecular Formula: C9H9Cl2N3OS
• Molecular Weight: 278.16 g/mol
• Solubility: 38.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,4-dichlorophenyl)-N'-{(E)-[hydroxy(methyl)amino]methylidene}thiourea, also known as DMTU, is a thiourea derivative that has been extensively studied for its potential therapeutic applications. DMTU has been found to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

Scientific Research Applications

• Synthesis and Characterization of Derivatives : A series of N-(3,4-dichlorophenyl)-N'-(2,3 and 4-methylbenzoyl)thiourea derivatives have been synthesized and characterized using spectroscopic techniques. These compounds show different configurations and significant stretching vibrations in their infrared spectra, indicating their potential for further research applications (Yusof, Jusoh, Khairul, & Yamin, 2010).

• Antibacterial Activities : New chlorosubstituted-1, 3-thiazoles, synthesized from related thiourea compounds, have shown pronounced antibacterial activities against various pathogens such as Staphylococcus aureus and Pseudomonas aeruginosa. This suggests their potential use in developing new antimicrobial agents (Rajput, 2013).

• Insecticidal Activities : Novel thiourea compounds have demonstrated significant insecticidal activities. For instance, a study showed that a derivative exhibited an 80% death rate against Armyworm at a specific concentration, suggesting its potential application in pest control (Jia, 2015).

• Antimycobacterial Properties : Structural and vibrational analyses of novel antimycobacterial compounds related to N-(2,4-dichlorophenyl)-N'-{(E)-[hydroxy(methyl)amino]methylidene}thiourea have shown promising results. These compounds exhibit antimycobacterial activity against Mycobacterium fortuitum and have low toxicity profiles, making them potential candidates for antimycobacterial drug development (Wojciechowski & Płoszaj, 2020).